2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylpyrazol-3-yl)acetamide

• Molecular Formula: C18H22N6OS
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C18H22N6OS/c1-12(2)24-15(8-9-19-24)20-16(25)11-26-18-22-21-17(23(18)4)14-7-5-6-13(3)10-14/h5-10,12H,11H2,1-4H3,(H,20,25)
• InChI Key: BSVSUKRYLFPDEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2C)SCC(=O)NC3=CC=NN3C(C)C

Description

The compound 2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylpyrazol-3-yl)acetamide features a 1,2,4-triazole core substituted at the 4-position with a methyl group and at the 5-position with a 3-methylphenyl group. A sulfanyl (-S-) linker connects the triazole to an acetamide moiety, which is further attached to a 2-isopropylpyrazole group.

Biological Activity

The compound 2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylpyrazol-3-yl)acetamide is a member of the triazole family, which has gained attention due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{15}H_{20}N_4S$, with a molecular weight of approximately 288.41 g/mol. The structure features a triazole ring, a sulfanyl group, and an acetamide moiety, which are known to contribute to its biological properties.

Biological Activity Overview

Compounds containing triazole rings have been extensively studied for their pharmacological properties. The biological activities associated with 2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylpyrazol-3-yl)acetamide include:

• Anticancer Activity :
  • Triazole derivatives have shown significant anticancer properties against various cancer cell lines. For example, compounds similar to this structure have been evaluated for their antiproliferative effects against breast and colon cancer cells, demonstrating IC50 values in the micromolar range .
• Antimicrobial Properties :
  • The presence of the sulfanyl group enhances the antimicrobial activity of triazole compounds. Studies have indicated that these compounds exhibit activity against both gram-positive and gram-negative bacteria .
• Antiviral Effects :
  • Some triazole derivatives have been reported to possess antiviral properties, potentially inhibiting viral replication through various mechanisms .

The mechanisms by which 2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylpyrazol-3-yl)acetamide exerts its biological effects are multifaceted:

• Inhibition of Enzymatic Activity : Many triazoles inhibit key enzymes involved in cancer cell proliferation and survival.
• Interference with Nucleic Acid Synthesis : Some studies suggest that triazole compounds can disrupt nucleic acid synthesis in pathogens, leading to reduced growth and replication .

Case Studies

• Anticancer Study :
  • A study conducted on a series of triazole derivatives showed that one compound exhibited an IC50 value of 6.2 µM against HCT116 colon carcinoma cells. This suggests that modifications to the triazole structure can enhance anticancer efficacy .
• Antimicrobial Evaluation :
  • Another investigation assessed the antimicrobial activity of various triazole derivatives against pathogenic bacteria. The results indicated that certain compounds had comparable or superior activity to standard antibiotics like chloramphenicol .

Data Table: Biological Activity Summary

Activity Type	Cell Line/Pathogen	IC50/Effectiveness
Anticancer	HCT116 (Colon Carcinoma)	6.2 µM
Antimicrobial	Various Pathogenic Bacteria	Comparable to Chloramphenicol
Antiviral	Viral Replication Assays	Inhibition observed

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations

Table 1: Substituent Comparison of Triazole-Based Acetamides

Compound ID (Evidence)	Triazole Substituents	Acetamide Attachment	Key Structural Differences
Target Compound	4-methyl, 5-(3-methylphenyl)	2-isopropylpyrazole	Reference structure
	4-ethyl, 5-(3-pyridinyl)	2-isopropylphenyl	Pyridine vs. phenyl; ethyl vs. methyl
	4-allyl, 5-(3-chloro-2-methylanilino)methyl	2-methylphenyl	Allyl and chloro-aniline substitutions
	4-amino, 5-(2-pyridyl)	m-tolyl or 3-chlorophenyl	Amino group; pyridyl vs. methylphenyl
	4-amino, 5-(furan-2-yl)	Varied phenyl groups	Furan ring; amino substitution
	4-ethyl, 5-(2-pyridyl)	Biphenyl	Biphenyl attachment; pyridyl position

Key Observations :

• Amino substitutions () enhance hydrogen-bonding capacity, which may improve target affinity .
• Acetamide Attachments: The target’s 2-isopropylpyrazole group is unique; most analogues feature phenyl or substituted phenyl groups (e.g., 3-chlorophenyl in ).

Physicochemical Properties

Table 2: Calculated Properties of Selected Analogues

Compound ID (Evidence)	Molecular Weight	logP (Predicted)	Polar Surface Area (Ų)
Target Compound	~413.5	~3.5	~90
	~421.5	~3.2	~95
	~387.4	~2.8	~110
	~390.4	~2.5	~120
	~457.6	~4.1	~85

Key Observations :

• Lipophilicity: The target compound’s logP (~3.5) is higher than analogues with polar substituents (e.g., amino in : logP ~2.8) but lower than biphenyl-containing derivatives (: logP ~4.1). This positions it as moderately lipophilic, balancing membrane permeability and solubility .